![molecular formula C20H11Cl2N3O4 B6058205 4-chloro-N-[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide](/img/structure/B6058205.png)
4-chloro-N-[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide
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Overview
Description
4-chloro-N-[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide, also known as GW 4064, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the family of farnesoid X receptor (FXR) agonists, which are known to regulate the metabolism of bile acids, lipids, and glucose.
Scientific Research Applications
4-chloro-N-[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide 4064 has been extensively studied for its potential therapeutic applications in various diseases, such as non-alcoholic fatty liver disease (NAFLD), type 2 diabetes, and inflammatory bowel disease (IBD). In NAFLD, this compound 4064 has been shown to reduce hepatic steatosis and inflammation by regulating the metabolism of bile acids and lipids. In type 2 diabetes, this compound 4064 has been shown to improve glucose tolerance and insulin sensitivity by regulating the expression of genes involved in glucose and lipid metabolism. In IBD, this compound 4064 has been shown to reduce inflammation and improve intestinal barrier function by regulating the expression of genes involved in immune response and epithelial cell function.
Mechanism of Action
4-chloro-N-[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide 4064 exerts its therapeutic effects by binding to and activating the FXR, a nuclear receptor that regulates the expression of genes involved in bile acid, lipid, and glucose metabolism. Upon activation, FXR forms a complex with its co-activator, which then binds to specific DNA sequences in the promoter regions of target genes, leading to their transcriptional activation or repression. The downstream effects of FXR activation include the regulation of bile acid synthesis, transport, and excretion, the regulation of lipid and glucose metabolism, and the modulation of immune response and inflammation.
Biochemical and Physiological Effects
This compound 4064 has been shown to have various biochemical and physiological effects in different tissues and organs. In the liver, this compound 4064 regulates the synthesis and transport of bile acids, leading to the reduction of hepatic steatosis and inflammation. In adipose tissue, this compound 4064 regulates the expression of genes involved in lipid metabolism, leading to the reduction of adiposity and insulin resistance. In the intestine, this compound 4064 regulates the expression of genes involved in epithelial cell function and immune response, leading to the improvement of intestinal barrier function and the reduction of inflammation.
Advantages and Limitations for Lab Experiments
4-chloro-N-[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide 4064 has several advantages for lab experiments, such as its high potency and selectivity for FXR, its well-established synthesis method, and its availability from commercial sources. However, this compound 4064 also has some limitations, such as its poor solubility in aqueous solutions, its potential toxicity at high doses, and its potential off-target effects on other nuclear receptors.
Future Directions
There are several future directions for research on 4-chloro-N-[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide 4064 and its analogs, such as the optimization of its pharmacokinetic and pharmacodynamic properties, the identification of novel target genes and pathways, the evaluation of its efficacy and safety in preclinical and clinical studies, and the development of new therapeutic applications in various diseases. Moreover, the combination of this compound 4064 with other drugs or therapies may enhance its therapeutic effects and reduce its potential side effects. Overall, the future research on this compound 4064 and its analogs holds great promise for the development of novel therapies for various diseases.
Synthesis Methods
The synthesis of 4-chloro-N-[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide 4064 involves several steps, starting with the preparation of 4-chloro-3-nitrobenzoic acid. This compound is then reacted with 4-(5-chloro-1,3-benzoxazol-2-yl)aniline to form the intermediate product, which is subsequently reacted with 4-chlorobenzoyl chloride to obtain the final product. The purity of the compound is then verified using various analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.
properties
IUPAC Name |
4-chloro-N-[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H11Cl2N3O4/c21-13-4-8-18-16(10-13)24-20(29-18)11-1-5-14(6-2-11)23-19(26)12-3-7-15(22)17(9-12)25(27)28/h1-10H,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILVOJKRBCVDERO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NC3=C(O2)C=CC(=C3)Cl)NC(=O)C4=CC(=C(C=C4)Cl)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H11Cl2N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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